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Abstract
MitoBloCK-10 (MB-10) is a first-in-class small molecule inhibitor that specifically targets

Tim44, a critical component of the PAM (Presequence Translocase-Associated Motor) complex

in mitochondria.[1][2] Unlike general uncouplers (e.g., CCCP) that collapse membrane

potential, MB-10 mechanically uncouples the heat shock protein 70 (mtHsp70) from the TIM23

translocon by binding to the C-terminal domain of Tim44. This protocol details the application of

MB-10 to isolated mitochondria to study protein import dynamics, specifically for substrates

utilizing the TIM23 presequence pathway.

Mechanism of Action
To use MB-10 effectively, one must understand the molecular machinery it disrupts.

The TIM23 Pathway: Precursor proteins with N-terminal presequences enter the

mitochondria through the TOM complex (outer membrane) and are handed to the TIM23

complex (inner membrane).

The PAM Complex: To pull the precursor into the matrix, TIM23 recruits the PAM complex.

Tim44 acts as the essential scaffold, tethering the ATPase mtHsp70 to the TIM23 channel.[3]
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[4]

MB-10 Inhibition: MB-10 binds to a hydrophobic pocket in the C-terminal domain (CTD) of

Tim44. This binding sterically hinders the recruitment of mtHsp70 or its tight coupling to the

precursor, effectively "stalling" the motor. The precursor remains stuck in the channel or is

degraded, preventing maturation.

Diagram 1: MB-10 Mechanism of Action
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Caption: MB-10 binds the Tim44 C-terminus, preventing mtHsp70 recruitment and stalling

precursor import at the TIM23 channel.
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Materials & Reagents
Key Reagents

Reagent Specification Storage Notes

MitoBloCK-10 CAS: 394694-98-5 -20°C (Solid)
Hygroscopic.[1][2][5]

[6] Protect from light.

DMSO
Anhydrous, PCR

Grade
RT Solvent for MB-10.

[³⁵S]-Methionine Translation Grade -80°C
For radiolabeling

precursors.

Creatine Phosphate High Purity -20°C
Energy regeneration

system.

Creatine Kinase Rabbit Muscle -20°C
Energy regeneration

system.

Proteinase K
Molecular Biology

Grade
-20°C

For protease

protection assay.

Buffer Formulations
Import Buffer (2X): 1.2 M Sorbitol, 100 mM HEPES-KOH (pH 7.4), 160 mM KCl, 20 mM

MgOAc, 4 mM KH₂PO₄.

Energy Mix (10X): 20 mM ATP, 50 mM NADH, 100 mM Creatine Phosphate, 1 mg/mL

Creatine Kinase.

Stop Buffer: 0.6 M Sorbitol, 20 mM HEPES-KOH (pH 7.4), 1 µM Valinomycin (or 10 µM

CCCP).

Experimental Protocols
Protocol A: Preparation of MitoBloCK-10 Stock
Critical: MB-10 has specific solubility limits. Improper preparation leads to precipitation and

inconsistent IC50 values.
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Weighing: Weigh 1–5 mg of MitoBloCK-10 powder.

Solubilization: Dissolve in anhydrous DMSO to a stock concentration of 10–50 mM.

Note: If the solution appears cloudy, sonicate in a water bath for 5 minutes at room

temperature.

Aliquot: Dispense into small volumes (e.g., 10–20 µL) to avoid freeze-thaw cycles.

Storage: Store at -20°C for up to 1 year.

Protocol B: In Vitro Import Assay with MB-10
This assay measures the ability of isolated mitochondria to import radiolabeled precursor

proteins in the presence of MB-10.

Workflow Diagram:
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Caption: Step-by-step workflow for assessing MB-10 inhibition of mitochondrial protein import.

Detailed Steps:

Mitochondrial Isolation: Isolate mitochondria from yeast or mammalian tissue (e.g., mouse

liver, HeLa cells) using standard differential centrifugation. Resuspend in Import Buffer (1X)

at 1 mg/mL protein concentration.

Pre-Treatment (The Critical Step):

Aliquot 50 µg of mitochondria (50 µL) into reaction tubes.

Add MitoBloCK-10 to the desired final concentration (Standard screen: 100 µM; Titration:

0, 10, 25, 50, 100 µM).
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Control: Add equivalent volume of DMSO (Vehicle).

Negative Control:[7] Add 10 µM CCCP (destroys membrane potential).

Incubate: 15 minutes at 25°C. This allows MB-10 to penetrate the outer membrane and

bind Tim44.

Import Reaction:

Add Energy Mix (ATP/NADH/Creatine Phosphate) to drive import.

Initiate reaction by adding 1–5 µL of [³⁵S]-labeled precursor lysate (e.g., Su9-DHFR for

TIM23 pathway; AAC for TIM22 pathway specificity check).

Incubate at 25°C for the desired time course (e.g., 5, 10, 15, 30 min).

Termination:

Transfer aliquots to tubes containing ice-cold Stop Buffer (with Valinomycin/CCCP) to

instantly halt import.

Protease Protection (Verifying Internalization):

Add Proteinase K (50 µg/mL final) to the stopped reaction.

Incubate on ice for 10–15 minutes.

Mechanism:[6][7][8][9] PK digests non-imported precursors stuck on the outer membrane.

Only imported proteins inside the inner membrane are protected.

Stop PK activity with 2 mM PMSF.

Analysis:

Spin down mitochondria (12,000 x g, 10 min, 4°C).

Resuspend pellet in SDS-PAGE loading buffer.

Resolve on SDS-PAGE gel.[8]
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Dry gel and expose to phosphor screen or X-ray film.

Data Analysis & Interpretation
When analyzing the autoradiograph, look for the conversion of the Precursor (p) band to the

Mature (m) band.

Observation Interpretation

DMSO Control
Strong "Mature" band appearing over time.

"Precursor" band fades.

CCCP (Uncoupler)
No "Mature" band. Precursor is degraded by

PK.[10] (System validation).

MitoBloCK-10

Reduced or absent "Mature" band. Precursor

may be visible if PK step is omitted, but usually

degraded if PK is used (as it's not fully

imported).

Specificity Check

MB-10 should inhibit TIM23 substrates (e.g.,

Hsp60, Su9-DHFR) but have minimal effect on

TIM22 substrates (e.g., AAC) at moderate

concentrations (<50 µM).

Quantitative Output: Plot the % Import (Intensity of Mature Band / Total Input) vs. Time. MB-10

treatment should show a flattened curve compared to DMSO.

Troubleshooting & Optimization
Precipitation: If MB-10 precipitates upon addition to the aqueous buffer (visible turbidity),

reduce the stock concentration or add slowly while vortexing. Ensure final DMSO

concentration is <1%.

Lack of Inhibition:

Verify MB-10 stock integrity (avoid repeated freeze-thaws).

Increase pre-incubation time to 20-30 mins.
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Ensure the substrate is strictly TIM23-dependent.

Non-Specific Toxicity: If the mitochondrial membrane potential (measured by DiSC3(5) or

TMRM) collapses immediately upon MB-10 addition, the concentration is too high. MB-10 is

designed to inhibit import without immediately collapsing potential (unlike CCCP), though

prolonged blockage eventually affects potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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